Cas no 494226-29-8 (1,2,4-Benzotriazin-3-amine, 8-methoxy-, 1-oxide)

• Product Name: 1,2,4-Benzotriazin-3-amine, 8-methoxy-, 1-oxide
• CAS No: 494226-29-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 1521486
• Update Time: 2024-08-24

1,2,4-Benzotriazin-3-amine, 8-methoxy-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine, 8-methoxy-, 1-oxide

• Inchi： 1S/C8H8N4O2/c1-14-6-4-2-3-5-7(6)12(13)11-8(9)10-5/h2-4H,1H3,(H2,9,10,11)
• InChI Key： KEGDKCYHGUEAMQ-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C2=C(OC)C=CC=C2N=C(N)N=1

Computed Properties

• Exact Mass: 192.06484

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 458.6±37.0 °C(Predicted)
• PSA: 87.97
• pka: 3.68±0.50(Predicted)